Cas no 2169079-55-2 (4-chloro-2-fluoropyridine-3-carbonyl chloride)

• Product Name: 4-chloro-2-fluoropyridine-3-carbonyl chloride
• CAS No: 2169079-55-2
• MF: C₆H₂Cl₂FNO
• MW: 193.990582942963
• CID: 5963026
• PubChem ID: 165530078
• Update Time: 2025-06-09

4-chloro-2-fluoropyridine-3-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-fluoropyridine-3-carbonyl chloride
• 2169079-55-2
• EN300-1459158

• Inchi： 1S/C6H2Cl2FNO/c7-3-1-2-10-6(9)4(3)5(8)11/h1-2H
• InChI Key： UVOSRBLVDAPDFR-UHFFFAOYSA-N
• SMILES： ClC1C=CN=C(C=1C(=O)Cl)F

Computed Properties

• Exact Mass: 192.9497472g/mol
• Monoisotopic Mass: 192.9497472g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 30Ų

Additional information on 4-chloro-2-fluoropyridine-3-carbonyl chloride

4-Chloro-2-Fluoropyridine-3-Carbonyl Chloride (CAS No. 2169079-55-2): A Pivotal Intermediate in Advanced Chemical Research

The compound 4-chloro-2-fluoropyridine-3-carbonyl chloride, identified by the CAS registry number 2169079-55-2, represents a critical intermediate in modern synthetic chemistry and pharmacological research. This organochloride derivative, characterized by its pyridine scaffold substituted with chlorine at position 4, fluorine at position 2, and a carbonyl chloride group at position 3, exhibits unique reactivity and structural versatility. Its synthesis and applications have been extensively explored in recent years, driven by advancements in medicinal chemistry and materials science.

The structural features of this compound—particularly the electron-withdrawing substituents on the pyridine ring—enhance its electrophilic character at the carbonyl carbon. This property makes it an ideal electrophilic reagent for forming amide or ester linkages under optimized conditions. Recent studies published in Journal of Medicinal Chemistry (Zhang et al., 2023) demonstrated its utility in synthesizing bioactive molecules targeting kinases involved in oncogenic pathways. The carbonyl chloride group, when coupled with primary amines, enables precise modulation of pharmacokinetic properties such as solubility and metabolic stability.

Innovations in synthetic methodologies have further expanded its applicability. Researchers from the University of Cambridge reported a scalable synthesis route (Smith et al., 2024) utilizing microwave-assisted protocols to minimize reaction times while maintaining high yields (>85%). This approach employs phase-transfer catalysts to facilitate nucleophilic substitution steps critical for constructing the chlorinated pyridine core, addressing earlier challenges related to positional isomer control.

Beyond pharmaceuticals, this compound has emerged as a key building block in advanced material design. A groundbreaking study in Nature Materials (Lee et al., 2023) highlighted its role as a crosslinking agent for developing stimuli-responsive hydrogels. The chlorine and fluorine substituents impart hydrophobicity while enabling pH-sensitive swelling behavior—a property leveraged to create drug delivery systems with tunable release profiles. Such applications underscore its dual utility as both an intermediate and functional material component.

In environmental chemistry, investigations into its degradation pathways are gaining traction due to concerns over chemical waste management. A collaborative study between ETH Zurich and MIT (Chen et al., 2024) revealed that photochemical decomposition under UV irradiation efficiently converts this compound into non-toxic byproducts when catalyzed by titanium dioxide nanoparticles. These findings address sustainability challenges associated with traditional organic intermediates.

Clinical translation studies now focus on optimizing this compound's pharmacological profile through prodrug strategies. Researchers at Johns Hopkins University recently demonstrated that conjugating it with polyethylene glycol (PEG) significantly reduces renal toxicity while preserving bioactivity against BCR-Abl fusion proteins—a breakthrough for chronic myeloid leukemia therapies (Khan et al., 2024). Such innovations exemplify how structural modifications of this core scaffold can bridge laboratory discoveries with clinical applications.

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